Primary Prostaglandin Metabolite LC-MS Mixture
Overview
Description
This mixture contains the first prominent metabolites of the primary prostaglandins (PGs) PGE2, PGD2, and PGF2α. The mixture is supplied in an amber ampule in which the headspace has been purged with argon to prevent lipid oxidation. This product has been designed for direct use in LC-MS applications. The solution may be serially diluted for preparation of calibrators and QC standards and/or used directly as a system suitability standard or tuning standard. After opening, we recommend that the mixture be transferred immediately to a 2 ml glass screw cap vial, to prevent solvent evaporation, and stored at -20°C. The mixture should be discarded after multiple freeze/thaw cycles. The majority of the primary PG metabolites represented in this mixture are formed by metabolism of PGE2, PGD2, and PGF2α via the 15-hydroxy PGDH enzymatic pathway and are biologically inactive. 11β-PGF2α is a biologically active metabolite of PGD2 that is formed enzymatically in a stereospecific manner by PGF synthase. It is further metabolized to the inactive metabolite PGDM by β-oxidation on both the upper and lower side chains. The PGJ2 metabolites of PGD2, are formed non-enzymatically and retain biological activity of various types. These analytes have been used extensively as plasma or urinary biomarkers to assess endogenous production of their respective parent prostaglandins.
Properties
Origin of Product |
United States |
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